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Compound of Interest

Compound Name: Lasiodonin

Cat. No.: B15591994

For Researchers, Scientists, and Drug Development Professionals

Lasiodonin, a natural diterpenoid compound isolated from the plant Isodon rubescens, has
garnered significant attention in oncological research for its potent anti-tumor activities. This
guide provides a comprehensive cross-validation of Lasiodonin’'s mechanisms of action,
comparing its efficacy with other established anticancer agents and presenting detailed
experimental data to support these findings. Through an objective analysis of its effects on
apoptosis, cell cycle progression, and induction of oxidative stress, this document serves as a
valuable resource for researchers investigating novel cancer therapeutics.

Comparative Efficacy of Lasiodonin

Lasiodonin has demonstrated significant cytotoxic effects across a broad spectrum of cancer
cell lines. The following table summarizes its half-maximal inhibitory concentration (IC50)
values in comparison to other well-known chemotherapeutic agents, highlighting its potential as
a potent anticancer compound.
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Lasiodonin ) Comparative
. . . Comparative
Cell Line Cancer Type (Oridonin) o Agent IC50
en
IC50 (uM) g (M)
Esophageal
3.00 + 0.46 (72h) o 5.71 +1.07 (72h)
TE-8 Squamous Cell Gemcitabine
: [1] [1]
Carcinoma
Esophageal
6.86 + 0.83 (72h) o 5.96 + 1.11 (72h)
TE-2 Squamous Cell Gemcitabine
: [1] [1]
Carcinoma
5.995 + 0.741
AGS Gastric Cancer - -
(24h)[2]
. 14.61 + 0.600
HGC27 Gastric Cancer - -
(24n)[2]
] 15.45 + 0.59
MGC803 Gastric Cancer - -
(24h)[2]
Hepatocellular Compound 20
HepG2 ) 8.12 o 1.36[3]
Carcinoma (Oridonin analog)
Hepatocellular Compound 20
PLC/PRF/5 , 7.41 o 0.78[3]
Carcinoma (Oridonin analog)
) ) o 120-fold more
Triple-Negative Derivative 56
HCC1806 - o potent than
Breast Cancer (Oridonin analog) o
Oridonin[3]
BGC-7901, SW-

480, HL-60, BEL-
7402, A549, B16

Various Cancer

Types

1-O- and 14-O-

derivatives

More effective
than Oridonin[4]

Core Mechanisms of Action

Lasiodonin exerts its anticancer effects through a multi-pronged approach, primarily by

inducing apoptosis and cell cycle arrest, and promoting the generation of reactive oxygen

species (ROS).
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Induction of Apoptosis

Lasiodonin is a potent inducer of apoptosis, or programmed cell death, in cancer cells. This is
a critical mechanism for eliminating malignant cells without inducing an inflammatory response.
The process involves the activation of a cascade of caspases, a family of cysteine proteases
that dismantle the cell. Key protein families, such as the Bcl-2 family, regulate this process.
Lasiodonin has been shown to modulate the expression of these proteins, promoting a pro-
apoptotic state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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